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thiophene

Cat. No.: B8585142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-5-(2-nitro-vinyl)-thiophene is a substituted thiophene derivative of interest in

medicinal chemistry and materials science. Its structure combines the electron-rich thiophene

ring with a bromine atom and a conjugated nitrovinyl group, suggesting potential for diverse

chemical reactivity and biological activity. This technical guide provides a comprehensive

overview of its molecular structure, synthesis, and physicochemical properties, based on

available data for the compound and its close analogs.

Molecular Structure and Properties
The molecular structure of 2-Bromo-5-(2-nitro-vinyl)-thiophene consists of a central

thiophene ring brominated at the 2-position and substituted with a 2-nitrovinyl group at the 5-

position. The likely isomeric form is the (E)-isomer due to steric considerations.

Chemical Identity:

Systematic Name: 2-Bromo-5-(2-nitroethenyl)thiophene

CAS Number: 28783-33-7[1]

Molecular Formula: C₆H₄BrNO₂S[1]
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Molecular Weight: 234.07 g/mol [1]

A summary of computed physicochemical properties is presented in Table 1.

Table 1: Computed Physicochemical Properties of 2-Bromo-5-(2-nitro-vinyl)-thiophene

Property Value Source

XLogP3-AA 2.9 Guidechem

Monoisotopic Mass 232.91461 g/mol Guidechem

Topological Polar Surface Area 74.1 Å² Guidechem

Hydrogen Bond Donor Count 0 Guidechem

Hydrogen Bond Acceptor

Count
3 Guidechem

Rotatable Bond Count 1 Guidechem

Synthesis
A detailed experimental protocol for the synthesis of 2-Bromo-5-(2-nitro-vinyl)-thiophene is

not explicitly available in the reviewed literature. However, based on the well-established Henry

(or nitroaldol) and Knoevenagel condensation reactions, a plausible synthetic route involves

the reaction of 5-bromo-2-thiophenecarboxaldehyde with nitromethane.[2][3] The following

protocol is adapted from a microwave-assisted synthesis of the non-brominated analog, 2-(2-

nitroethenyl)thiophene.[4]

Proposed Experimental Protocol: Microwave-Assisted
Synthesis
Reaction Scheme:
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Potential Activities from Nitrovinyl Group Potential Activities from Thiophene Ring

2-Bromo-5-(2-nitro-vinyl)-thiophene

Nitrovinyl Group

contains

Brominated Thiophene Ring

contains

Proteasome Inhibition

may lead to

Cytotoxicity

may lead to

DNA Damage (via reactive intermediates)

may lead to

Anticancer Activity

may contribute to

Antimicrobial Activity

may contribute to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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